Cas no 52547-91-8 (Benzene, 5-fluoro-1,2,3-trimethyl-)

• Product Name: Benzene, 5-fluoro-1,2,3-trimethyl-
• CAS No: 52547-91-8
• MF: C₉H₁₁F
• MW: 138.182046175003
• CID: 359366
• PubChem ID: 12346650
• Update Time: 2025-04-19

Benzene, 5-fluoro-1,2,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 5-fluoro-1,2,3-trimethyl-
• 5-fluoro-1,2,3-trimethylbenzene
• 1-fluoro-3,4,5-trimethylbenzene
• 52547-91-8
• DTXSID80492808
• SCHEMBL12446940

• Inchi： 1S/C9H11F/c1-6-4-9(10)5-7(2)8(6)3/h4-5H,1-3H3
• InChI Key： UXSXDXAQKQEYIJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(C)=C(C)C=1

Computed Properties

• Exact Mass: 138.08453
• Monoisotopic Mass: 138.084478513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0